Cas no 315246-00-5 (2-Amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile)

• Product Name: 2-Amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• CAS No: 315246-00-5
• MF: C₁₆H₁₁ClN₂O₃
• MW: 314.72314286232
• CID: 5692940
• PubChem ID: 2828679
• Update Time: 2023-10-13

2-Amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• AB00074103-01
• Oprea1_519382
• SS-0806
• 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• AKOS000572140
• STK037026
• 315246-00-5
• AKOS016295802
• SR-01000408480
• SR-01000408480-1
• Oprea1_470551
• CS-0333096
• 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• 2-Amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile

• Inchi： 1S/C16H11ClN2O3/c1-8-5-12-14(16(20)21-8)13(11(7-18)15(19)22-12)9-3-2-4-10(17)6-9/h2-6,13H,19H2,1H3
• InChI Key： LAGKVMPFAHFVAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C)OC(C1=2)=O

Computed Properties

• Exact Mass: 314.0458199g/mol
• Monoisotopic Mass: 314.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.3Ų